Cas no 23680-31-1 ((S)-3-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid)

• Product Name: (S)-3-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid
• CAS No: 23680-31-1
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• MDL: MFCD00066063
• CID: 52355
• PubChem ID: 90234
• Update Time: 2025-11-04

(S)-3-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• N-Boc-O-Benzyl-L-serine
• Boc-Ser(Bzl)-OH
• N-(tert-Butoxycarbonyl)-O-benzyl-L-serine
• (S)-3-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid
• BOC-D-SER(BZL)-OH
• Boc-L-Ser(OBzl)-OH
• BOC-L-SERINE (BZL)
• Boc-O-benzyl-L-serine
• N-[(1,1-Dimethylethoxy)carbonyl]-O-(phenylmethyl)-L-serine
• BOC-L-SER(TBU)-OH
• BOC-O-BENZYL-L-SER-OH
• BOC-Ser (Obzl) OH
• BOC-SER(BU)-OH
• BOC-SER(BUT)-OH
• BOC-SER(TBU)-OH
• BOC-SERINE(TBU)-OH
• L-N-(t-butoxycarbonyl)-O-(benzyl)serine
• N-(tert-butyloxycarbonyl)-O-benzyl-L-serine
• N-BOC-O-Benzyl-L-ser
• N-tert-butoxycarbonyl-O-benzyl-L-serine

• MDL： MFCD00066063
• Inchi： 1S/C15H21NO5/c1-15(2,3)21-14(19)16-12(13(17)18)10-20-9-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,16,19)(H,17,18)/t12-/m0/s1
• InChI Key： DMBKPDOAQVGTST-LBPRGKRZSA-N
• SMILES： O(C(N[C@H](C(=O)O)COCC1C=CC=CC=1)=O)C(C)(C)C
• BRN： 3064461

Computed Properties

• Exact Mass: 295.14200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0
• Topological Polar Surface Area: 84.9

Experimental Properties

• Color/Form: White crystals.
• Density: 1.1454 (rough estimate)
• Melting Point: 57.0 to 62.0 deg-C
• Boiling Point: 437.02°C (rough estimate)
• Refractive Index: 22 ° (C=2, EtOH)
• PSA: 84.86000
• LogP: 2.57200
• Solubility: Soluble in ethyl acetate, insoluble in water and petroleum ether.
• Specific Rotation: 21.5 º (c=2, ethanol)
• Optical Activity: [α]20/D +20±1°, c = 2% in ethanol: water (4:1)

(S)-3-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters